Pseudo-ginsenoside-RI3
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pseudo-ginsenoside-RI3 is a type of ginsenoside, a class of natural product steroid glycosides and triterpene saponins . Ginsenosides are found almost exclusively in the plant genus Panax (ginseng), which has a long history of use in traditional medicine . This compound contains 160 atoms in total, including 84 Hydrogen atoms, 53 Carbon atoms, and 23 Oxygen atoms .
Molecular Structure Analysis
Ginsenosides, including this compound, have a 4-ring, steroid-like structure . To each ginsenoside is bound at least 2 or 3 hydroxyl groups at the carbon-3 and -20 positions or the carbon-3, -6, and -20 positions respectively . The structure of these dammarane ginsenosides consists of a 4-ring, steroid-like structure .
Chemical Reactions Analysis
Ginsenosides, including this compound, are key active components responsible for the medicinal properties of ginseng . They are involved in various chemical reactions, including redox processes that frequently pass through intermediates with short life-times . A variety of electroanalytical tools can be utilized to investigate these redox-active intermediates .
Physical and Chemical Properties Analysis
Ginsenosides, including this compound, have physical and chemical properties such as low solubility and poor stability, as well as their short half-life, easy elimination, degradation, and other pharmacokinetic properties in vivo . The diversity of physical structures and chemical properties of rare ginsenosides leads to different pharmacological effects .
Scientific Research Applications
Novel Triterpenoid Saponin Characterization
Pseudo-ginsenoside-RI3, identified as a novel triterpenoid saponin, was isolated from Panax pseudo-ginseng. It has been characterized by physicochemical methods, revealing its complex structure and establishing it as a significant compound in pharmacological research (Shukla, Thakur, & Pachaly, 1992).
Apoptosis Induction in Cancer Cells
This compound has been shown to have a pro-apoptotic effect in various cancer cells. Studies have demonstrated its ability to induce apoptosis in lung adenocarcinoma A549 cells through the Ras/Raf/ERK/p53 pathway (Wang et al., 2018). Additionally, it has been observed to induce protective autophagy in hepatocellular carcinoma HepG2 cells, suggesting its potential as a therapeutic agent in cancer treatment (Zhang et al., 2021).
Anti-Proliferative Effects
Research has also highlighted the anti-proliferative effects of ginsenoside derivatives on human prostate cancer cell lines. These studies contribute to understanding the broader implications of pseudo-ginsenosides in cancer therapy (Liu, Xu, & Che, 2000).
Therapeutic Potential in Cardiovascular Diseases
Ginsenosides, including this compound, have shown potential benefits in the treatment of cardiovascular diseases. Studies have explored their effects on heart disease through various mechanisms, including antioxidation, vasomotor regulation, and improving lipid profiles (Lee & Kim, 2014).
Neuroprotective Effects
Pseudo-ginsenosides have been associated with neuroprotective properties, particularly in the context of cerebral ischemia and other neurological disorders. These effects are linked to pathways like antioxidation and autophagy regulation (Liu et al., 2017).
Antidepressant Activity
Studies have also indicated the potential antidepressant activity of pseudo-ginsenosides. This includes effects on depression-like behavior in animal models, suggesting a role in mental health treatment (Chen et al., 2019).
Future Directions
The continuous elucidation of ginsenoside biosynthesis pathways has rendered the production of rare ginsenosides using synthetic biology techniques effective for their large-scale production . In the future, the discovery of more glycosyltransferases and improving their catalytic efficiencies are essential for the metabolic engineering of rare ginsenosides . Furthermore, developing a ginsenoside delivery system for bifunctional drugs or carriers has attracted much attention from researchers .
Properties
IUPAC Name |
6-[[6-[[4,4,6a,6b,11,11,14b-heptamethyl-8a-(3,4,5-trihydroxyoxan-2-yl)oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C53H84O23/c1-48(2)14-16-53(47(68)76-43-37(63)30(56)24(55)20-69-43)17-15-51(6)22(23(53)18-48)8-9-28-50(5)12-11-29(49(3,4)27(50)10-13-52(28,51)7)73-44-38(64)34(60)32(58)26(72-44)21-70-46-41(36(62)35(61)40(74-46)42(66)67)75-45-39(65)33(59)31(57)25(19-54)71-45/h8,23-41,43-46,54-65H,9-21H2,1-7H3,(H,66,67) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONZJEHSXUQSQCU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)COC7C(C(C(C(O7)C(=O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(CO9)O)O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C53H84O23 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1089.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
143114-86-7 |
Source
|
Record name | Pseudo-ginsenoside-RI3 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0143114867 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.